Cas no 1060183-90-5 (4-(2-{3-ethyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}acetamido)benzamide)

• Product Name: 4-(2-{3-ethyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}acetamido)benzamide
• CAS No: 1060183-90-5
• MF: C₁₅H₁₅N₇O₃
• MW: 341.324701547623
• CID: 5941059
• PubChem ID: 25793441
• Update Time: 2025-07-15

4-(2-{3-ethyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}acetamido)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(2-{3-ethyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}acetamido)benzamide
• 4-[[2-(3-ethyl-7-oxotriazolo[4,5-d]pyrimidin-6-yl)acetyl]amino]benzamide
• 1060183-90-5
• 4-(2-(3-ethyl-7-oxo-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)acetamido)benzamide
• AKOS024493973
• F5060-0204

• Inchi： 1S/C15H15N7O3/c1-2-22-14-12(19-20-22)15(25)21(8-17-14)7-11(23)18-10-5-3-9(4-6-10)13(16)24/h3-6,8H,2,7H2,1H3,(H2,16,24)(H,18,23)
• InChI Key： CWPROXUFIIVDGC-UHFFFAOYSA-N
• SMILES： C(N)(=O)C1=CC=C(NC(CN2C=NC3N(CC)N=NC=3C2=O)=O)C=C1

Computed Properties

• Exact Mass: 341.12363737g/mol
• Monoisotopic Mass: 341.12363737g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 136Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on 4-(2-{3-ethyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}acetamido)benzamide

4-(2-{3-Ethyl-7-Oxo-3H,6H,7H-[1,2,3]Triazolo[4,5-d]Pyrimidin-6-Yl}Acetamido)Benzamide: A Comprehensive Overview

4-(2-{3-Ethyl-7-Oxo-3H,6H,7H-[1,2,3]Triazolo[4,5-d]Pyrimidin-6-Yl}Acetamido)Benzamide, identified by the CAS Registry Number 1060183-90-5, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds, specifically featuring a triazolopyrimidine ring system. The structure of this molecule is characterized by a benzamide moiety linked to an acetamido group, which is further connected to a triazolopyrimidine core. This unique architecture makes it a subject of interest for researchers exploring novel chemical entities with potential bioactivity.

The synthesis of 4-(2-{3-Ethyl-7-Oxo-3H,6H,7H-[1,2,3]Triazolo[4,5-d]Pyrimidin-6-Yl}Acetamido)Benzamide involves multi-step organic reactions that highlight the importance of heterocyclic chemistry. Recent advancements in synthetic methodologies have enabled the efficient construction of such complex structures. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. These techniques are particularly valuable in drug discovery programs where rapid synthesis is crucial.

The pharmacological properties of this compound have been a focal point in recent studies. Researchers have investigated its potential as a kinase inhibitor due to the presence of functional groups that can interact with ATP-binding pockets. In vitro assays have demonstrated moderate inhibitory activity against several kinases, suggesting its role in pathways associated with cancer and inflammatory diseases. Furthermore, computational studies using molecular docking have provided insights into the binding modes of this compound with target proteins. These findings underscore its potential as a lead compound for drug development.

In addition to its pharmacological applications, 4-(2-{3-Ethyl-7-Oxo-3H,6H,7H-[1,2,3]Triazolo[4,5-d]Pyrimidin-6-Yl}Acetamido)Benzamide has shown promise in materials science. Its rigid structure and conjugated system make it a candidate for applications in organic electronics. Recent research has explored its use as an electron transport material in organic light-emitting diodes (OLEDs). Initial results indicate that it exhibits favorable charge transport properties under certain conditions.

The environmental impact and biodegradability of this compound are also areas of interest. Given its complex structure and functional groups like amides and ethers, its persistence in the environment requires careful evaluation. Preliminary studies suggest that under aerobic conditions, this compound undergoes microbial degradation through hydrolysis and oxidation pathways. However, further research is needed to fully understand its environmental fate and assess any potential risks associated with its use.

In conclusion, 4-(2-{3-Ethyl-7-Oxo-3H,6H,7H-[1,2,3]Triazolo[4,,5-d]Pyrimidin-6-Yl}Acetamido)Benzamide, CAS No: 1060183905 represents a versatile molecule with applications spanning drug discovery and materials science. Its unique structural features and promising biological activities make it a valuable addition to the arsenal of compounds explored by chemists and pharmacologists alike.